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Compound of Interest

Compound Name: 1-Chloro-2-propanol

Cat. No.: B090593 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 1-Chloro-2-propanol.

1-Chloro-2-propanol is a flammable and toxic chemical that requires careful handling to

ensure the safety of laboratory personnel and the environment.[1] Adherence to proper

personal protective equipment (PPE) protocols, operational procedures, and disposal plans is

critical to mitigate the risks associated with this compound. This guide provides essential, step-

by-step guidance for the safe use of 1-Chloro-2-propanol in a laboratory setting.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 1-Chloro-2-
propanol.
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Property Value

Chemical Formula C₃H₇ClO[2]

Molecular Weight 94.54 g/mol [1][2][3][4][5]

Appearance Clear, colorless liquid[2][6]

Boiling Point 126-127 °C (259-261 °F)[2][3][7]

Flash Point 51-52 °C (123.8-125.6 °F)[1][3][7]

Density 1.111 g/mL at 25 °C[3]

Vapor Pressure 4.875 mmHg at 20 °C[6]

Occupational Exposure Limit (ACGIH TLV-TWA) 1 ppm[8][9][10]

Experimental Protocols: Operational Plan for
Handling 1-Chloro-2-propanol
1. Engineering Controls and Preparation:

Ventilation: Always handle 1-Chloro-2-propanol in a well-ventilated area.[11] A chemical

fume hood is required.[1]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,

and sparks, from the work area.[8][11] Use explosion-proof electrical and lighting equipment.

[1][11]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[1][8]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves. Butyl rubber and Viton are

recommended materials.[6][8] Always inspect gloves for integrity before use and replace

them immediately if any damage is observed.[7]
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Eye and Face Protection: Chemical splash goggles are mandatory.[6] In situations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[8]

Respiratory Protection: If there is a risk of inhalation or if working outside of a fume hood, a

NIOSH-approved respirator with an organic vapor cartridge is required.[6][7]

Protective Clothing: A lab coat or chemical-resistant apron should be worn.[6][8] In cases of

potential significant exposure, chemical-resistant coveralls may be necessary.[12]

3. Handling Procedure:

Container Handling: Keep containers of 1-Chloro-2-propanol tightly closed when not in use

and store them in a cool, dry, and well-ventilated area away from heat and direct sunlight.[8]

[11]

Dispensing: When transferring the liquid, use non-sparking tools and ground and bond the

container and receiving equipment to prevent static discharge.[11]

Personal Hygiene: Avoid all personal contact with the chemical, including inhalation.[6] Do

not eat, drink, or smoke in the work area.[8][11] Wash hands thoroughly after handling.[8]

4. Spill Response:

Minor Spills:

Evacuate non-essential personnel from the immediate area.[8]

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry

sand, or earth.[8]

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[8]

Ventilate the area and wash the spill site once the cleanup is complete.[8]

Major Spills:

Evacuate the area immediately and alert emergency responders.[6]
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Move upwind from the spill if possible.[6]

Disposal Plan
All waste containing 1-Chloro-2-propanol must be treated as hazardous waste and disposed

of in accordance with local, state, and federal regulations.[6][8]

1. Waste Collection:

Collect all 1-Chloro-2-propanol waste, including contaminated absorbents and disposable

PPE, in a designated and properly labeled hazardous waste container.[8]

Ensure the container is compatible with the chemical and is kept tightly sealed.[8]

2. Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

3. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office or a licensed hazardous waste disposal

contractor.

Do not dispose of 1-Chloro-2-propanol down the drain or in regular trash.[11]

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling 1-Chloro-2-
propanol, from preparation to disposal.
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Preparation

Handling

Spill Response

Disposal

Engineering Controls:
- Fume Hood

- No Ignition Sources
- Emergency Equipment

Select & Don PPE:
- Gloves (Butyl/Viton)

- Goggles & Face Shield
- Respirator (if needed)

- Lab Coat

Before Handling

Chemical Handling:
- Keep Containers Closed
- Use Non-Sparking Tools

- Grounding/Bonding

Proceed to Work

Personal Hygiene:
- Avoid Contact
- No Food/Drink
- Wash Hands

During & After

Minor Spill:
- Evacuate Area

- Absorb with Inert Material
- Collect in Waste Container

If Spill Occurs

Major Spill:
- Evacuate Immediately

- Alert Emergency Responders

Waste Collection:
- Designated, Labeled Container

After Use

After Cleanup

Waste Storage:
- Secure, Ventilated Area

Awaiting Pickup

Final Disposal:
- EHS/Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Chloro-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. 1-Chloro-2-propanol | C3H7ClO | CID 31370 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 1-Chloro-2-propanol Propylene chlorohydrin [sigmaaldrich.com]

4. bg.cpachem.com [bg.cpachem.com]

5. (R)-1-Chloro-2-propanol | C3H7ClO | CID 6999046 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. datasheets.scbt.com [datasheets.scbt.com]

7. 1-CHLORO-2-PROPANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. nj.gov [nj.gov]

9. Current occupational exposure limits for Ontario workplaces under Regulation 833 |
ontario.ca [ontario.ca]

10. E-Limit [elimit.online.worksafebc.com]

11. chemos.de [chemos.de]

12. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse
University [ehss.syr.edu]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1-Chloro-2-propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090593#personal-protective-equipment-for-handling-
1-chloro-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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